Cas no 2287312-57-4 (4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287312-57-4
• MF: C₁₂H₁₅BrN₄
• MW: 295.178301095963
• CID: 5867767
• PubChem ID: 165742097
• Update Time: 2025-08-04

4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287312-57-4
• 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6749265

• Inchi： 1S/C12H15BrN4/c1-16-6-5-9(7-16)8-17-11-4-2-3-10(13)12(11)14-15-17/h2-4,9H,5-8H2,1H3
• InChI Key： WHHBOXWHNIOOQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2CC1CN(C)CC1

Computed Properties

• Exact Mass: 294.04801g/mol
• Monoisotopic Mass: 294.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34Ų

Additional information on 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole

Introduction to 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287312-57-4)

4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2287312-57-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound integrates a brominated benzotriazole core with a functionalized 1-methylpyrrolidinyl side chain, which contributes to its unique chemical and pharmacological properties.

The benzotriazole moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. Specifically, the bromine substituent at the 4-position of the benzotriazole ring enhances electrophilicity, making it a valuable scaffold for further derivatization and functionalization. This feature is particularly useful in designing molecules that require selective binding to biological receptors or enzymes.

The 1-methylpyrrolidin-3-ylmethyl group appended to the benzotriazole core introduces additional complexity and potential for modulating biological activity. Pyrrolidine derivatives are widely recognized for their role in enhancing drug bioavailability and metabolic stability. The presence of the methyl group at the 3-position of the pyrrolidine ring further fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such multicomponent scaffolds in developing novel therapeutic agents. The combination of a brominated benzotriazole and a methylated pyrrolidine provides a versatile platform for exploring new pharmacological pathways. For instance, studies have shown that analogs of this structure exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation.

In the context of oncology research, 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole has been investigated for its potential as an anti-proliferative agent. The bromine atom serves as a handle for further chemical modifications, enabling researchers to develop libraries of derivatives with tailored biological activities. Preliminary studies suggest that this compound may interfere with critical signaling pathways involved in tumor growth and progression.

The methylpyrrolidinyl moiety is particularly noteworthy for its ability to enhance solubility and cell permeability, which are crucial factors in drug design. By optimizing this part of the molecule, researchers can improve pharmacokinetic profiles, ensuring better absorption and distribution within the body. This aspect is especially relevant in developing treatments for neurological disorders, where blood-brain barrier penetration is often a challenge.

Furthermore, the structural motif of this compound aligns with current trends in drug discovery towards rational design and targeted therapy. The benzotriazole core provides a scaffold for selective interactions with biological targets, while the pyrrolidine group offers opportunities for fine-tuning pharmacological effects. Such dual functionality makes this molecule an attractive candidate for further exploration in both academic research and industrial drug development.

From a synthetic chemistry perspective, 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole exemplifies the elegance of modern organic synthesis. The synthesis involves multi-step reactions that showcase advances in catalytic methods and cross-coupling techniques. These synthetic strategies not only facilitate access to complex molecules but also provide insights into structural modifications that can enhance biological activity.

The compound’s potential extends beyond oncology; it has also been explored as a lead structure for developing treatments against infectious diseases and inflammatory conditions. The ability to modify both the benzotriazole and pyrrolidine moieties allows for broad-spectrum pharmacological targeting. This flexibility is essential in addressing diverse therapeutic needs where multiple mechanisms of action may be required.

In conclusion, 4-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287312-57-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this will play an increasingly important role in shaping future treatments.